N4-(2,4-dimethylphenyl)-N6-(2-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(2,4-dimethylphenyl)-6-N-(2-methoxyphenyl)-1-methylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C21H22N6O/c1-13-9-10-16(14(2)11-13)23-19-15-12-22-27(3)20(15)26-21(25-19)24-17-7-5-6-8-18(17)28-4/h5-12H,1-4H3,(H2,23,24,25,26)
• InChI Key: DNCMDKWECCWABH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=C3C=NN(C3=NC(=N2)NC4=CC=CC=C4OC)C)C
• Molecular Formula: C21H22N6O
• Molecular Weight: 374.4 g/mol

Description

“N4-(2,4-dimethylphenyl)-N6-(2-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine” is a compound that has been designed and synthesized as part of a series of new N4-alkyl-N2-phenyl-pyrrolo[3,2-d]pyrimidine-2,4-diamine derivatives. These compounds have been evaluated for their anti-proliferative activities against human breast cancer cells and human gastric cancer cells.

Synthesis Analysis

The synthesis of these compounds involves the incorporation of the 2,3-positions of pyrrole into the 5, 6-positions of N-phenylpyrimidin-2-amine. Different substituents were introduced into the N2-benzene ring, 4-NH2, and 5-NH position of the structure.

Molecular Structure Analysis

The molecular structure of this compound is based on the structure of reported CDK inhibitors. The structure contains a pyrrolo[3,2-d]pyrimidine-2,4-diamine nucleus.

Scientific Research Applications

Synthesis Methods

The synthesis of this compound involves intricate chemical reactions. Researchers have employed various approaches, including cyclization reactions, condensation reactions, and functional group transformations. The goal is to achieve high yields and purity. . Understanding these synthetic methods is crucial for further exploration.

Unexpected Synthetic Routes

Researchers have discovered unexpected synthetic pathways during the preparation of these compounds. Understanding these routes can lead to innovative strategies for designing related molecules.

Mechanism of Action

Target of Action

The primary target of this compound is the Cyclin-Dependent Kinase 6 (CDK6) . CDK6 is a protein-serine/threonine kinase that belongs to the CMGC family . It plays a crucial role in the regulation of cell cycle and transcription .

Mode of Action

This compound interacts with CDK6 and inhibits its activity . The most potent compound in the series showed superior antitumor activities compared to the positive control palbociclib and demonstrated good CDK6 inhibitory activity . The probable binding model of the compound with CDK6 was simulated by molecular docking .

Biochemical Pathways

The inhibition of CDK6 affects the cell cycle and transcription pathways . CDK6 is involved in the regulation of cell cycles (CDKs1–6, 11, and 14–18) and transcriptions (CDKs7–13, 19, and 20) . Therefore, the inhibition of CDK6 can lead to the disruption of these pathways and their downstream effects.

Pharmacokinetics

, which may suggest a high degree of bioavailability.

Result of Action

The result of the compound’s action is the inhibition of CDK6, which leads to the disruption of cell cycle and transcription pathways . This disruption can lead to the inhibition of proliferation in human breast cancer cells and human gastric cancer cells .

Future Directions

The future directions for this compound could involve further evaluation of its anti-proliferative activities against different types of cancer cells. Additionally, its potential as a CDK6 inhibitor could be explored further for the treatment of cancers and other diseases.